1-(5-Fluoro-1H-indol-3-YL)ethan-1-amine

• Molecular Formula: C10H11FN2
• Molecular Weight: 178.21 g/mol
• IUPAC Name: 1-(5-fluoro-1H-indol-3-yl)ethanamine
• InChI: InChI=1S/C10H11FN2/c1-6(12)9-5-13-10-3-2-7(11)4-8(9)10/h2-6,13H,12H2,1H3
• InChI Key: OWPBOXGKPIQABC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CNC2=C1C=C(C=C2)F)N

Description

1-(5-Fluoro-1H-indol-3-yl)ethan-1-amine is a substituted indole derivative characterized by a fluorine atom at the 5-position of the indole ring and an ethanamine group at the 3-position. Its molecular formula is C₁₀H₁₁FN₂, with a molecular weight of 178.21 g/mol.

Preparation Methods

The synthesis of 1-(5-Fluoro-1H-indol-3-YL)ethan-1-amine typically involves the following steps:

Starting Materials: The synthesis begins with 5-fluoroindole as the primary starting material.

Reaction with Ethanamine: The 5-fluoroindole undergoes a reaction with ethanamine under specific conditions to yield the desired product.

Catalysts and Solvents: Common catalysts and solvents used in this synthesis include methanesulfonic acid (MsOH) and methanol (MeOH), respectively.

Industrial production methods may involve optimizing these reaction conditions to achieve higher yields and purity. The use of continuous flow reactors and advanced purification techniques can further enhance the efficiency of the production process.

Chemical Reactions Analysis

1-(5-Fluoro-1H-indol-3-YL)ethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃), leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: The fluorine atom in the indole ring can be substituted with other functional groups using nucleophilic substitution reactions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield indole-3-carboxylic acid derivatives, while reduction can produce various amine derivatives.

Scientific Research Applications

1-(5-Fluoro-1H-indol-3-YL)ethan-1-amine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex indole derivatives, which are valuable in medicinal chemistry and drug discovery.

Biology: The compound is used in studies related to neurotransmitter analogs and receptor binding assays, given its structural similarity to serotonin and other indoleamines.

Medicine: Research into its potential therapeutic effects includes investigations into its role as an anti-inflammatory, anticancer, and antiviral agent.

Industry: The compound’s unique properties make it useful in the development of novel materials and chemical sensors.

Mechanism of Action

The mechanism of action of 1-(5-Fluoro-1H-indol-3-YL)ethan-1-amine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can bind to various receptors, including serotonin receptors, due to its structural similarity to serotonin.

Pathways Involved: Upon binding, it can modulate neurotransmitter release and signal transduction pathways, influencing physiological and biochemical processes.

Comparison with Similar Compounds

Positional Isomers

• 2-(5-Fluoro-1H-indol-1-yl)ethan-1-amine Structure: Fluoro substituent at the 1-position of indole. Molecular Formula: C₁₀H₁₁FN₂ (same as target compound). Key Difference: The ethanamine group is attached to the indole’s 1-position instead of the 3-position.

Halogen-Substituted Analogues

• 2-(5-Chloro-7-fluoro-1H-indol-3-yl)ethan-1-amine
  • Structure : Chlorine at 5-position, fluorine at 7-position.
  • Molecular Formula : C₁₀H₁₀ClFN₂.
  • Molecular Weight : 212.65 g/mol.
  • Key Differences : Increased molecular weight and lipophilicity due to chlorine. Dual halogenation may enhance receptor binding selectivity or metabolic stability .
• 2-(5,6-Difluoro-1H-indol-3-yl)ethan-1-amine hydrochloride Structure: Fluorine at 5- and 6-positions. Molecular Formula: C₁₀H₁₁ClF₂N₂. Molecular Weight: 232.66 g/mol.

Functional Group Modifications

• 1-(5-Fluoro-1H-indol-3-yl)propan-2-amine (PAL-544) Structure: Propylamine chain (propan-2-amine) instead of ethanamine. Key Differences: Increased chain length enhances flexibility and may improve binding to monoamine transporters. PAL-544 exhibits dopamine/norepinephrine release selectivity in preclinical models .
• 1-(3-Chlorophenyl)-3-[2-(5-fluoro-1H-indol-3-yl)ethyl]urea Structure: Urea moiety linked via ethyl group to indole. The ethyl spacer increases conformational flexibility .

Substitutent Variants

• 5-Methoxytryptamine (2-(5-Methoxy-1H-indol-3-yl)ethan-1-amine)
  • Structure : Methoxy group at 5-position instead of fluorine.
  • Molecular Formula : C₁₁H₁₄N₂O.
  • Key Differences : Methoxy’s electron-donating nature increases indole ring electron density, enhancing serotonin receptor (5-HT) affinity. This compound is a well-characterized 5-HT agonist .

Data Table: Structural and Functional Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity/Notes	Reference
1-(5-Fluoro-1H-indol-3-yl)ethan-1-amine	C₁₀H₁₁FN₂	178.21	5-F, 3-ethanamine	Serotonin analog, preclinical studies
2-(5-Fluoro-1H-indol-1-yl)ethan-1-amine	C₁₀H₁₁FN₂	178.21	1-ethanamine, 5-F	Positional isomer, reduced 5-HT affinity
2-(5-Chloro-7-fluoro-1H-indol-3-yl)ethanamine	C₁₀H₁₀ClFN₂	212.65	5-Cl, 7-F, 3-ethanamine	Enhanced lipophilicity, stability
PAL-544 (Propan-2-amine derivative)	C₁₁H₁₃FN₂	192.24	3-propan-2-amine, 5-F	Dopamine/norepinephrine release
5-Methoxytryptamine	C₁₁H₁₄N₂O	190.24	5-OCH₃, 3-ethanamine	5-HT receptor agonist
1-(3-Chlorophenyl)-3-[2-(5-fluoroindol-3-yl)ethyl]urea	C₁₇H₁₅ClFN₃O	347.78	Urea, ethyl linker	Kinase inhibition potential